Cas no 913835-69-5 (Benzofuran-2,5-diboronic acid)

Benzofuran-2,5-diboronic acid is a versatile boronic acid derivative featuring a benzofuran core with boronic acid groups at the 2 and 5 positions. This compound serves as a valuable building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex conjugated systems. Its rigid benzofuran scaffold enhances stability and electronic properties, making it useful in materials science, such as the development of organic semiconductors or fluorescent probes. The diboronic acid functionality allows for selective bifunctionalization, facilitating the synthesis of extended π-conjugated frameworks. It exhibits good solubility in common organic solvents, ensuring compatibility with diverse reaction conditions. The compound's high purity and well-defined structure make it a reliable reagent for research in medicinal chemistry and optoelectronic materials.

Benzofuran-2,5-diboronic acid structure

Product Name:Benzofuran-2,5-diboronic acid

CAS No:913835-69-5

MF:C₈H₈B₂O₅

MW:205.768122673035

MDL:MFCD08436058

CID:802859

PubChem ID:44119346

Update Time:2025-07-02

Benzofuran-2,5-diboronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid, 2,5-benzofurandiylbis- (9CI)
- Benzo[b]furan-2,5-diboronic acid
- (2-borono-1-benzofuran-5-yl)boronic acid
- Benzofuran-2,5-diboronic acid
- BS-23477
- Benzofuran-2,5-yldiboronic acid
- BENZOFURAN-2,5-DIYLDIBORONICACID
- A860501
- MFCD08436058
- 1-Benzofuran-2,5-diyldiboronic acid
- [5-(dihydroxyboranyl)-1-benzofuran-2-yl]boronic acid
- CS-0175142
- C8H8B2O5
- 913835-69-5
- DTXSID60657155
- BENZOFURAN-2,5-DIYLDIBORONIC ACID
- AKOS015855736
- BENZOFURAN-2,5-DIYLDIBORONIC ACID 98
- 5-(dihydroxyboranyl)-1-benzofuran-2-ylboronic acid
- MDL： MFCD08436058
- Inchi： 1S/C8H8B2O5/c11-9(12)6-1-2-7-5(3-6)4-8(15-7)10(13)14/h1-4,11-14H
- InChI Key： LCHGNXMXVDSVAR-UHFFFAOYSA-N
- SMILES： O1C(B(O)O)=CC2C=C(B(O)O)C=CC1=2

Computed Properties

Exact Mass: 206.05600
Monoisotopic Mass: 206.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 94.1A^2

Experimental Properties

Density: 1.46
Melting Point: 293-295
Boiling Point: 505.2°C at 760 mmHg
Flash Point: 259.4°C
Refractive Index: 1.629
PSA: 94.06000
LogP: -2.20760

Benzofuran-2,5-diboronic acid Security Information

Hazard Statement： Irritant/Keep Cold
Hazardous Material Identification：
Storage Condition：Keep cold

Benzofuran-2,5-diboronic acid Pricemore >>

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